Cas no 93951-94-1 (2-Naphthylamine-d7)

2-Naphthylamine-d7 is a deuterated analog of 2-naphthylamine, where seven hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced background interference. Its high isotopic purity (>98%) ensures reliable performance in quantitative and mechanistic research. The compound is particularly valuable as an internal standard in analytical chemistry, enabling precise quantification of 2-naphthylamine in complex matrices. Additionally, its stability under typical experimental conditions makes it suitable for long-term studies. 2-Naphthylamine-d7 is widely used in environmental, pharmaceutical, and toxicological research to track metabolic pathways and degradation products.
2-Naphthylamine-d7 structure
2-Naphthylamine-d7 structure
Product Name:2-Naphthylamine-d7
CAS No:93951-94-1
MF:C10H9N
MW:150.22829413414
CID:803570
PubChem ID:46782451
Update Time:2025-10-16

2-Naphthylamine-d7 Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalen-1,3,4,5,6,7,8-d7-amine
    • 2-Aminonaphthalene-d7
    • 2-NAPHTHYLAMINE-D7
    • 2-Aminonaphthalene-d71000µg
    • HY-W450322S
    • D98800
    • DTXSID10676058
    • Beta-naphthylamine-d7
    • (~2~H_7_)Naphthalen-2-amine
    • 1,3,4,5,6,7,8-heptadeuterionaphthalen-2-amine
    • SCHEMBL14331763
    • (?H?)naphthalen-2-amine
    • 2-Aminonaphthalene D7 100 microg/mL in Methanol
    • CS-0514260
    • 2-Naphthalen-1,3,4,5,6,7,8-d7-amine; 2-Aminonaphthalene D7; 2-Naphthylamine-d7
    • 2-Aminonaphthalene-d7, 98 atom % D, 98% (CP)
    • 93951-94-1
    • 2-Naphthylamine-d7
    • Inchi: 1S/C10H9N/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,11H2/i1D,2D,3D,4D,5D,6D,7D
    • InChI Key: JBIJLHTVPXGSAM-GSNKEKJESA-N
    • SMILES: NC1=C([2H])C([2H])=C2C([2H])=C([2H])C([2H])=C([2H])C2=C1[2H]

Computed Properties

  • Exact Mass: 150.117
  • Monoisotopic Mass: 150.117
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Melting Point: 109-110°C
  • Boiling Point: 306 °C(lit.)

2-Naphthylamine-d7 Security Information

  • Hazardous Material transportation number:UN 1650 6.1/PG 2
  • Hazard Category Code: 45-22-51/53
  • Safety Instruction: 53-45-61
  • Hazardous Material Identification: T N

2-Naphthylamine-d7 Pricemore >>

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